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Cat. No.: B1279752 Get Quote

An In-depth Technical Guide to 1-
Acetylpiperidin-2-one
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the molecular structure, chemical

formula, and physicochemical properties of 1-Acetylpiperidin-2-one (also known as N-Acetyl-

2-piperidone). Due to the prevalence of information on its isomers, this document serves to

clarify the specific characteristics of the 2-one isomer. It includes a detailed experimental

protocol for its synthesis via the acetylation of 2-piperidone, alongside a compilation of its

known quantitative data and a visual representation of its molecular structure. This guide is

intended to be a critical resource for researchers in organic synthesis, medicinal chemistry, and

drug development.

Introduction
1-Acetylpiperidin-2-one is a derivative of piperidine, a common scaffold in many

pharmaceuticals. The introduction of an acetyl group at the nitrogen and a carbonyl group at

the 2-position of the piperidine ring results in a lactam with specific chemical properties that

make it a valuable intermediate in organic synthesis. Understanding its precise molecular
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structure and properties is crucial for its effective utilization in the development of novel

chemical entities.

Molecular Structure and Formula
The chemical formula for 1-Acetylpiperidin-2-one is C₇H₁₁NO₂. The molecule consists of a

six-membered piperidine ring with an acetyl group attached to the nitrogen atom and a

carbonyl group at the second carbon atom of the ring.

Molecular Structure Diagram
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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